Cas no 1824440-97-2 (tert-butyl N-[1-(4-cyano-3-methylphenyl)ethyl]carbamate)

• Product Name: tert-butyl N-[1-(4-cyano-3-methylphenyl)ethyl]carbamate
• CAS No: 1824440-97-2
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 6416666
• PubChem ID: 72461946
• Update Time: 2025-05-24

tert-butyl N-[1-(4-cyano-3-methylphenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(4-cyano-3-methylphenyl)ethyl]carbamate
• 1824440-97-2
• EN300-26072752

• Inchi： 1S/C15H20N2O2/c1-10-8-12(6-7-13(10)9-16)11(2)17-14(18)19-15(3,4)5/h6-8,11H,1-5H3,(H,17,18)
• InChI Key： QOYJXEMRQOEVDF-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C1C=CC(C#N)=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-[1-(4-cyano-3-methylphenyl)ethyl]carbamate

Professional Introduction to Compound with CAS No. 1824440-97-2 and Product Name: tert-butyl N-[1-(4-cyano-3-methylphenyl)ethyl]carbamate

The compound with the CAS number 1824440-97-2 and the product name tert-butyl N-[1-(4-cyano-3-methylphenyl)ethyl]carbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular modeling. The structural motif, featuring a tert-butyl group and a cyano-substituted aromatic ring, contributes to its distinctive chemical properties, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of carbamate derivatives in the development of novel therapeutic agents. The N-[1-(4-cyano-3-methylphenyl)ethyl]carbamate moiety in this compound exhibits promising bioactivity, particularly in the context of inhibiting certain enzymatic pathways. This has led to its exploration as a lead compound in the synthesis of potential drugs targeting neurological and inflammatory disorders. The presence of the 4-cyano-3-methylphenyl group further enhances its pharmacological profile, offering a balance between potency and selectivity.

The tert-butyl group, a common protective group in organic synthesis, plays a crucial role in stabilizing reactive intermediates during the synthesis of this compound. Its steric bulk can influence the compound's solubility and metabolic stability, which are critical factors in drug development. By incorporating this group, chemists can modulate the reactivity of the molecule, enabling more efficient synthetic routes and improved yields.

In the realm of medicinal chemistry, the design of molecules with specific functional groups is essential for achieving desired pharmacological effects. The cyano group in the aromatic ring contributes to electron-withdrawing properties, which can enhance binding interactions with biological targets. This feature has been exploited in various drug design strategies to improve affinity and reduce off-target effects. The combination of these structural elements makes tert-butyl N-[1-(4-cyano-3-methylphenyl)ethyl]carbamate a versatile scaffold for further derivatization and optimization.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before experimental validation. Molecular docking studies have shown that this compound interacts favorably with several protein targets relevant to human health. These virtual screenings have identified potential therapeutic applications, including anti-inflammatory and neuroprotective effects. Such findings underscore the importance of computational tools in accelerating drug discovery processes.

The synthesis of carbamate derivatives often involves multi-step reactions, requiring careful optimization to achieve high purity and yield. Recent methodologies have focused on greener synthetic approaches, minimizing hazardous waste and improving sustainability. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to streamline the process. These innovations not only enhance efficiency but also align with global efforts to promote environmentally friendly chemistry.

Preclinical studies are crucial for evaluating the safety and efficacy of novel compounds before they enter clinical trials. Initial experiments with tert-butyl N-[1-(4-cyano-3-methylphenyl)ethyl]carbamate have demonstrated encouraging results in cell-based assays. Its ability to modulate specific signaling pathways suggests its potential as a therapeutic agent without significant side effects. Further preclinical investigations are underway to validate these findings and explore additional applications.

The integration of machine learning algorithms has revolutionized drug discovery by enabling rapid analysis of large datasets. Predictive models can identify promising candidates based on structural features, bioactivity profiles, and physicochemical properties. This approach has significantly reduced the time required for hit identification, allowing researchers to focus on more promising leads like tert-butyl N-[1-(4-cyano-3-methylphenyl)ethyl]carbamate. Such advancements highlight the synergy between computational methods and experimental chemistry.

Future directions in research may involve exploring analogs of this compound to enhance its pharmacological properties further. By modifying substituents or altering functional groups, scientists can fine-tune bioactivity while maintaining favorable pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, tert-butyl N-[1-(4-cyano-3-methylphenyl)ethyl]carbamate (CAS No. 1824440-97-2) represents a significant contribution to chemical biology and pharmaceutical research. Its unique structural features, combined with promising bioactivity profiles, make it a valuable candidate for further investigation. As research continues to evolve, this compound will likely play an important role in developing novel treatments for various diseases.